Cas no 2137770-64-8 (2-Pyridinamine, 6-(2,3-dihydro-1H-indol-5-yl)-)

• Product Name: 2-Pyridinamine, 6-(2,3-dihydro-1H-indol-5-yl)-
• CAS No: 2137770-64-8
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 5279019
• Update Time: 2025-05-21

2-Pyridinamine, 6-(2,3-dihydro-1H-indol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 6-(2,3-dihydro-1H-indol-5-yl)-

• Inchi： 1S/C13H13N3/c14-13-3-1-2-12(16-13)9-4-5-11-10(8-9)6-7-15-11/h1-5,8,15H,6-7H2,(H2,14,16)
• InChI Key： HKSVYDNRAITHST-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2C=CC3=C(C=2)CCN3)=CC=C1

Additional information on 2-Pyridinamine, 6-(2,3-dihydro-1H-indol-5-yl)-

2-Pyridinamine, 6-(2,3-dihydro-1H-indol-5-yl)-: A Comprehensive Overview

The compound 2-Pyridinamine, 6-(2,3-dihydro-1H-indol-5-yl)- (CAS No: 2137770-64-8) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridinamine moiety with a dihydroindole group. The pyridinamine core is known for its versatility in chemical reactions, while the dihydroindole substituent adds complexity and functionality to the molecule.

Recent studies have highlighted the importance of 2-Pyridinamine, 6-(2,3-dihydro-1H-indol-5-yl)- in the development of novel therapeutic agents. Researchers have explored its role in inhibiting key enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's ability to modulate these enzymes makes it a promising candidate for drug development.

The synthesis of 2-Pyridinamine, 6-(2,3-dihydro-1H-indol-5-yl)- involves a multi-step process that requires precise control over reaction conditions. One of the most efficient methods reported in recent literature involves the coupling of pyridinamine derivatives with indole precursors under catalytic conditions. This approach not only enhances yield but also ensures high purity of the final product.

From a structural perspective, the pyridinamine moiety in this compound plays a critical role in determining its electronic properties. The nitrogen atoms within the pyridine ring contribute to hydrogen bonding capabilities, which are essential for interactions with biological targets. Meanwhile, the dihydroindole group introduces steric hindrance and aromaticity, further enhancing the molecule's bioavailability and stability.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of 2-Pyridinamine, 6-(2,3-dihydro-1H-indol-5-yl)-. Using state-of-the-art molecular modeling techniques, scientists have been able to predict its binding affinities to various protein targets with remarkable accuracy. These studies underscore the compound's potential as a lead molecule in drug discovery programs.

In terms of applications, 2-Pyridinamine, 6-(2,3-dihydro-1H-indol-5-yl)- has shown promise in the field of medicinal chemistry as a scaffold for designing bioactive molecules. Its ability to undergo various post-synthetic modifications further expands its utility in creating diverse chemical libraries for high-throughput screening.

The future of 2-Pyridinamine, 6-(2,3-dihydro-1H-indol-5-yl)- lies in its continued exploration as a versatile building block in organic synthesis. With ongoing research into its pharmacokinetics and toxicity profiles, this compound is poised to play a significant role in advancing therapeutic interventions across multiple disease areas.